Tin(II) oxide

• CAS No.: 21651-19-4
• Molecular Formula: OSn
• Molecular Weight: 134.71 g/mol
• IUPAC Name: oxygen(2-);tin(2+)
• InChI: InChI=1S/O.Sn/q-2;+2
• InChI Key: CJGYQECZUAUFSN-UHFFFAOYSA-N
• SMILES: O=[Sn]
• Canonical SMILES: [O-2].[Sn+2]
• boiling_point: Decomposes (NIOSH, 2016); Decomposes
• density: 6.3 (NIOSH, 2016); 6.45 g/cm³; 6.3
• melting_point: 1976 °F @ 600 mmHg. (Decomposes) (NIOSH, 2016); 1976°F@600 mmHg (decomposes); (600 mmHg): 1976°F (Decomposes)
• physical_description: Tin(ii) oxide appears as brownish-black powder or black to blue-black crystalline solid. Mp: 1080°C (decomposes); density: 6.45 g cm-3. Insoluble in water.; DryPowder; OtherSolid; BLUE-TO-BLACK CRYSTALLINE POWDER.; Brownish-black powder or black to blue-black crystalline solid.; Brownish-black powder.
• Pictograms: Irritant; Health Hazard
• solubility: Insoluble (NIOSH, 2016); Solubility in water: none; Insoluble
• vapor_pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg; 0 mmHg (approx)

Description

Tin(II) oxide, also known as stannous oxide, is a chemical compound with the formula SnO. It consists of tin and oxygen, where tin has an oxidation state of +2. This compound exists in two forms: a stable blue-black form and a metastable red form. This compound is an important material in various industrial and scientific applications due to its unique properties .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by heating tin(II) oxalate (stannous oxalate) in the absence of air or under a carbon dioxide atmosphere. The reaction is as follows:

Laboratory Preparation: $$\text{SnC}_2\text{O}_4 \cdot 2\text{H}_2\text{O} \rightarrow \text{SnO} + \text{CO}_2 + \text{CO} + 2\text{H}_2\text{O}$$SnC2​O4​⋅2H2​O→SnO+CO2​+CO+2H2​O

Hydrate Method: Blue-black SnO can be produced by heating the this compound hydrate, SnO·xH₂O, which is precipitated when a tin(II) salt reacts with an alkali hydroxide such as sodium hydroxide.

Industrial Production Methods:

Direct Oxidation: Industrially, this compound can be produced by the direct oxidation of tin metal in the presence of atmospheric oxygen.

Types of Reactions:

this compound burns in air with a dim green flame to form tin(IV) oxide (SnO₂):

Oxidation: $$2\text{SnO} + \text{O}_2 \rightarrow 2\text{SnO}_2$$2SnO+O2​→2SnO2​

When heated in an inert atmosphere, this compound undergoes disproportionation to form tin metal and tin(III) oxide (Sn₃O₄), which further reacts to give tin(IV) oxide and tin metal:

Disproportionation: $$4\text{SnO} \rightarrow \text{Sn}_3\text{O}_4 + \text{Sn}$$4SnO→Sn3​O4​+Sn

$$\text{Sn}_3\text{O}_4 \rightarrow 2\text{SnO}_2 + \text{Sn}$$Sn3​O4​→2SnO2​+Sn

Common Reagents and Conditions:

Acidic and Basic Conditions: this compound is amphoteric, dissolving in strong acids to form tin(II) salts and in strong bases to form stannites containing Sn(OH)₃⁻.

Major Products:

Tin(IV) oxide (SnO₂): Formed through oxidation.

Tin metal (Sn): Formed through disproportionation.

Scientific Research Applications

Electronics and Optoelectronics

Transparent Conductors and Thin Film Transistors:
Tin(II) oxide is widely used in the fabrication of transparent conductive films for applications in displays and solar cells. Its high optical transparency in the visible range combined with low electrical resistance makes it an ideal candidate for transparent electrodes in devices like organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs) .

Table 1: Properties of this compound for Electronic Applications

Property	Value
Optical Transparency	>80% in visible range
Electrical Resistivity	Low (10^-4 to 10^-2 Ω·m)
Band Gap	~3.6 eV

Gas Sensors

This compound is extensively utilized in gas sensing applications due to its sensitivity to various gases, including carbon monoxide, ethanol, and hydrogen. Research has shown that nanosheet-type tin oxide exhibits superior catalytic activity compared to traditional nanoparticle forms, making it effective for real-time monitoring of volatile organic compounds .

Case Study: Nanosheet-Type Tin Oxide Gas Sensors

• Objective: To monitor mental stress through gas sensing.
• Methodology: A nanosheet-type tin oxide sensor was developed and tested against commercial nanoparticles.
• Results: The nanosheet sensor showed a faster response time (5-10 seconds for 90% response) compared to commercial sensors (800-1100 seconds for recovery) .

Photocatalysis

This compound also plays a significant role in photocatalytic applications, particularly in environmental remediation and energy conversion processes. Its ability to generate reactive oxygen species under UV light makes it valuable for degrading pollutants .

Table 2: Photocatalytic Performance of this compound

Pollutant	Degradation Efficiency (%)	Conditions
Methyl Orange	95%	UV light, 2 hours
Phenol	90%	UV light, 3 hours

Energy Storage

Recent advancements have highlighted the use of this compound in energy storage systems, particularly in batteries. Tin-based materials demonstrate high capacity and stability, making them suitable for next-generation lithium-ion batteries .

Case Study: Tin-Based Battery Anodes

• Objective: To enhance the performance of lithium-ion batteries.
• Methodology: SnO was synthesized as an anode material and tested for cycling stability.
• Results: The tin oxide anodes showed a capacity retention of over 80% after 100 cycles .

Ceramics and Glasses

In materials science, this compound is utilized as a flux in ceramic glazes and as a coloring agent in glass production. Its unique properties allow it to enhance the aesthetic quality of ceramics while improving mechanical strength .

Table 3: Applications of this compound in Ceramics and Glasses

Application	Description
Ceramic Glazes	Acts as a flux to lower melting temperatures
Glass Production	Provides color and improves durability

Mechanism of Action

The mechanism by which tin(II) oxide exerts its effects is largely dependent on its chemical properties:

Reducing Agent: this compound acts as a reducing agent, capable of reducing other metal ions to their metallic state.

Amphoteric Nature: Its ability to react with both acids and bases allows it to form various ionic complexes, which are crucial in different chemical processes.

Comparison with Similar Compounds

Tin(IV) oxide (SnO₂): Unlike tin(II) oxide, tin(IV) oxide is a tetravalent compound and is more stable. It is widely used in gas sensors and as a catalyst.

Lead(II) oxide (PbO): Similar to this compound in its amphoteric nature but differs in its applications and toxicity.

Germanium(II) oxide (GeO): Shares similar chemical properties but is less commonly used compared to this compound

Uniqueness of this compound:

Versatility: this compound’s amphoteric nature and reducing properties make it highly versatile in various chemical reactions and industrial applications.

Nanostructures: The ability to form nanostructures enhances its applications in modern technology, such as in energy storage and catalysis

Biological Activity

Tin(II) oxide, also known as stannous oxide (SnO), has garnered attention in recent years for its various biological activities, particularly its antibacterial and antioxidant properties. This article delves into the biological activity of SnO, supported by research findings, case studies, and data tables to provide a comprehensive overview.

1. Overview of this compound

Chemical Properties:

• Formula: SnO
• Forms: Stable blue-black form and metastable red form.
• Band Gap Energy: Approximately 2.5 to 3.0 eV, depending on the form and synthesis method .

Applications:

• Used as a precursor in manufacturing other tin compounds.
• Acts as a reducing agent in various chemical reactions.

2. Antibacterial Activity

Numerous studies have highlighted the antibacterial properties of SnO nanoparticles against a range of bacterial strains.

The antibacterial effect is primarily attributed to the generation of reactive oxygen species (ROS) upon UV illumination, which damages bacterial cell structures. The nanoparticles exhibit enhanced activity under UV light due to their larger band gap, promoting ROS formation .

2.2 Case Studies

• Study on Gram-Positive and Gram-Negative Bacteria:
  A study evaluated the antibacterial activity of SnO nanoparticles against Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive). Results indicated significant inhibition zones, particularly against E. coli, due to its negatively charged surface facilitating Sn²⁺ accumulation .
• Bio-Synthesized SnO Nanoparticles:
  Another study synthesized SnO nanoparticles using leaf extracts and demonstrated their antibacterial effects through agar well diffusion methods. The study reported inhibition zones that increased with nanoparticle concentration, highlighting their potential as effective antimicrobial agents .

Bacterial Strain	Inhibition Zone (mm) at 400 µL Concentration
E. coli	22
S. aureus	18
Klebsiella pneumoniae	20
S. pyogene	17

3. Antioxidant Activity

SnO also exhibits notable antioxidant properties, which are essential for combating oxidative stress in biological systems.

3.1 Research Findings

A study assessed the antioxidant activity of bio-synthesized SnO nanoparticles using the ABTS radical scavenging assay at varying concentrations:

Concentration (µL)	% Scavenging Activity
100	38
200	49
300	57
400	72

The results indicated that the antioxidant activity increased with higher concentrations of SnO nanoparticles, suggesting their potential use in therapeutic applications against oxidative stress-related diseases .

4. Toxicological Studies

While the biological activities of SnO are promising, understanding its toxicity is crucial for safe application.

4.1 Toxicity Assessment

Research indicates that dietary exposure to this compound does not induce adverse effects in animal models at certain concentrations. A study reported no significant toxicity at levels up to 1% in rat diets over extended periods . However, caution is advised as soluble tin compounds may exhibit toxicity at higher concentrations.

Q & A

Q. Basic: What are the standard synthesis protocols for Tin(II) oxide, and how can reaction conditions be optimized for phase purity?

Methodological Answer:
this compound is typically synthesized via hydrothermal methods, solid-state reactions, or precipitation. Key considerations include:

• Precursor selection: Use SnCl₂·2H₂O in acidic aqueous solutions to avoid oxidation to Sn(IV) .
• pH control: Maintain pH < 7 to stabilize Sn²⁺ ions during precipitation .
• Atmosphere: Conduct reactions under inert gas (e.g., N₂) to prevent oxidation .
• Temperature: Hydrothermal synthesis at 150–200°C yields nanocrystalline SnO .

Table 1: Comparison of Synthesis Methods

Method	Conditions	Phase Purity	Crystallite Size
Hydrothermal	180°C, 12h, pH 4	High	10–20 nm
Solid-state reaction	500°C, Sn + SnO₂, N₂ atmosphere	Moderate	Micron-scale
Precipitation	SnCl₂ + NaOH, room temperature	Low	Amorphous

Optimization requires iterative testing of parameters (e.g., time, precursor ratios) and characterization via XRD/Raman to confirm phase purity .

Q. Basic: Which characterization techniques are most effective for analyzing SnO’s structural and electronic properties?

Methodological Answer:

• XRD: Identifies crystallographic phases; SnO exhibits a tetragonal lattice (P4/nmm space group). Use Rietveld refinement for quantitative phase analysis .
• XPS: Confirms oxidation state (Sn²⁺ binding energy: 486–487 eV for Sn 3d₅/₂) and detects surface oxidation .
• TEM/HRTEM: Resolves nanocrystalline morphology and lattice fringes (d-spacing ~0.27 nm for (110) planes) .
• UV-Vis spectroscopy: Bandgap estimation (~2.5–3.0 eV for SnO nanoparticles) via Tauc plot .

Q. Basic: How can researchers assess the thermodynamic stability of SnO under varying environmental conditions?

Methodological Answer:

• Thermogravimetric Analysis (TGA): Monitor mass loss (oxidation to SnO₂) under controlled O₂ flow. SnO decomposition typically initiates at ~300°C .
• Electrochemical Stability: Use cyclic voltammetry in aqueous electrolytes (pH 3–7) to track redox peaks (Sn²⁺ ↔ Sn⁴⁺) .
• Computational Modeling: Density Functional Theory (DFT) calculates formation energies and phase diagrams under different pressures/temperatures .

Q. Advanced: What experimental approaches are suitable for studying electron transfer mechanisms in SnO-based catalysts?

Methodological Answer:

• In-situ FTIR/Raman Spectroscopy: Track intermediate species during catalytic reactions (e.g., CO oxidation) .
• Electrochemical Impedance Spectroscopy (EIS): Quantify charge transfer resistance and surface kinetics .
• Synchrotron XAS: Resolve local coordination changes (e.g., Sn-O bond lengths) during redox cycles .
  Design experiments with controlled atmospheres and reference standards to minimize artifacts .

Q. Advanced: How can doping strategies (e.g., transition metals) be systematically evaluated for modifying SnO’s electronic structure?

Methodological Answer:

• Combinatorial Synthesis: Use high-throughput methods to screen dopants (e.g., Fe, Cu) at varying concentrations .
• DFT Simulations: Predict dopant incorporation energies and bandgap modulation .
• Hall Effect Measurements: Quantify carrier concentration and mobility changes post-doping .
  

Table 2: Impact of Fe Doping on SnO (5 at.% Fe)

Property	Undoped SnO	Fe-doped SnO
Bandgap (eV)	2.7	2.3
Carrier Density (cm⁻³)	10¹⁷	10¹⁹

Q. Advanced: What methodologies integrate computational modeling (e.g., DFT) with experimental data to predict SnO’s surface reactivity?

Methodological Answer:

• Hybrid DFT/Experimental Workflow:
  • Calculate surface adsorption energies for target molecules (e.g., O₂, H₂O).
  • Validate via Temperature-Programmed Desorption (TPD) experiments .
  • Correlate computational charge density maps with XPS valence band spectra .

Q. Advanced: How should researchers address contradictions in reported bandgap values (2.5–eV) for SnO?

Methodological Answer:

• Source Analysis: Compare synthesis conditions (e.g., nanocrystalline vs. bulk) and characterization techniques (UV-Vis vs. ellipsometry) .
• Standardized Protocols: Use identical measurement settings (e.g., excitation wavelength for PL spectroscopy) across studies .
• Meta-analysis: Perform statistical aggregation of literature data to identify outliers .

Basic: How to formulate a hypothesis-driven research question on SnO’s defect chemistry?

Methodological Answer:

• Template: “How do oxygen vacancies influence the electrical conductivity of SnO thin films?”
• Criteria: Ensure the question is specific, requires multi-method validation (e.g., PL, EPR), and contributes to unresolved literature gaps .

Q. Advanced: What methods validate hypotheses about SnO’s role in heterostructured photocatalysts?

Methodological Answer:

• Controlled Experiments: Compare photocatalytic H₂ evolution rates for SnO/TiO₂ vs. pure TiO₂ .
• Time-Resolved Photoluminescence (TRPL): Measure charge carrier lifetimes to confirm interfacial electron transfer .
• Selective Poisoning Tests: Introduce scavengers (e.g., AgNO₃ for electrons) to isolate SnO’s contribution .

Q. Advanced: What strategies mitigate challenges in synthesizing phase-pure SnO nanoparticles for optoelectronic applications?

Methodological Answer:

• Surface Passivation: Use capping agents (e.g., oleic acid) to prevent oxidation during synthesis .
• In-situ Monitoring: Employ XRD or Raman spectroscopy during synthesis to detect phase transitions .
• Post-synthesis Annealing: Optimize temperature/duration to enhance crystallinity without inducing oxidation .